Cas no 54-62-6 (Aminopterin)

• Product Name: Aminopterin
• CAS No: 54-62-6
• MF: C₁₉H₂₀N₈O₅
• MW: 440.412702560425
• MDL: MFCD00036692
• CID: 33586
• PubChem ID: 125308158
• Update Time: 2025-04-18

Aminopterin Chemical and Physical Properties

Names and Identifiers

• Aminopterinum
• AGPA
• Aminopterine
• Aminopterin
• N-[4-[[(2,4-diamino-6-pteridinyl)methyl]amino]benzoyl]-L-glutamic acid
• 4-Aminofolic Acid
• 4-amino-4-deoxypteroylglutamate
• 4-amino-folicaci
• 4-aminofolicacid[qr]
• 4-amino-pga[qr]
• 4-aminopteroylglutamicacid[qr]
• 4-diamino-6-pteridinyl)methyl)amino)benzoyl)-n-(p-(((l-glutamicaci
• ai3-26079[qr]
• Aminopterin Hydrate
• 2-(4-((2,4-Diaminopteridin-6-yl)methylamino)-benzamido)pentanedioic acid
• (S)-2-{4-[2,4-diaMinopteridin-6yl)MethylaMino]benzoaMido}pentanedioic acid
• Aminoperin
• aminopteridin
• apga
• Methotrexate Related CoMpound B
• Minopterin
• pteramina
• (S)-2-{4-[(2,4-Diaminopteridin-6-yl)methylamino]benzamido}pentanedioic acid
• 4-Aminopteroyl-L-glutamic acid
• 4-Aminofolic Acid Hydrate
• 4-Amino-PGA Hydrate
• 4-Aminopteroyl-L-glutamic Acid Hydrate
• 4-Amino-PGA
• Aminopteridine
• A-Ninopterin
• 4'-Amino-folsaeure
• Pteramina [Czech]
• Folic acid, 4-amino-
• 4-Amino pteroylglutamic acid
• 4-Aminopteroylglutamic acid
• 4'-Desoxy-4'-aminofolsaeure
• 4-Aminopteroic acid
• Kyselina 4-aminolistova [Czech]
• Aminopteroylglutamic acid
• JYB41CTM2Q
• 4-Amino-4-des
• LS-71805
• Kyselina 4-aminolistova
• A0410
• 4-26-00-03831 (Beilstein Handbook Reference)
• 4-Amino-4-desoxy-pteroylglutaminsaeure
• NCGC00254512-01
• 54-62-6
• EN300-7480753
• N-(4-(((2,4-Diamino-6-pteridinyl)methyl)amino)benzoyl)-L-glutamic acid
• N-(P-(((2,4-DIAMINO-6-PTERIDINYL)METHYL)AMINO)BENZOYL)GLUTAMIC ACID
• A830273
• NSC 739
• (4-(((2,4-diaminopteridin-6-yl)methyl)amino)benzoyl)-L-glutamic acid
• SCHEMBL23086141
• UNII-JYB41CTM2Q
• Kyselina 4-aminopteroylglutamova [Czech]
• 4kn1
• AKOS040759239
• Tox21_300627
• TVZGACDUOSZQKY-LBPRGKRZSA-N
• Aminotrexate
• C19H20N8O5
• Aminopterin, powder, BioReagent, suitable for cell culture
• 2-(4-(((2,4-Diaminopteridin-6-yl)methyl)amino)benzamido)pentanedioic acid
• (2S)-2-[[4-[[(2,4-Diaminopteridin-6-yl)methyl]amino]benzoyl]amino]pentanedioic Acid (4-Aminofolic Acid, Aminopterin)
• HSDB 6374
• NCGC00348366-01
• Aminopterin; (Aminopteridine)
• Kyselina N-(p-((2,4-diamino-6-pteridinyl)methyl)benzoyl)-L(+)-glutamova [Czech]
• 54-62-6 (free acid)
• BDBM50367055
• Kyselina N-(p-((2,4-diamino-6-pteridinylmethyl)amino)benzoyl)-L(+)-glutamova [Czech]
• L-Glutamic acid, N-(4-(((2,4-diamino-6-pteridinyl)methyl)amino)benzoyl)-
• NSC-739
• Aminofolic acid, 4-
• Kyselina 4-aminopteroylglutamova
• 4-Amino Folic Acid
• DB08878
• AMINOPTERIN [MI]
• CS-0003421
• (2S)-2-[(4-{[(2,4-diaminopteridin-6-yl)methyl]amino}phenyl)formamido]pentanedioic acid
• DTXCID802588
• NSC739
• Aminopterin, powder
• HY-14518
• N-(4-(((2,4-Diamino-6-pteridyl)-methyl)amino)benzoyl)-L-glutamic acid
• AMINOPTERIN [WHO-DD]
• CHEBI:22526
• Glutamic acid, N-(p-(((2,4-diamino-6-pteridinyl)methyl)amino)benzoyl)-, L-
• (2S)-2-[[[4-[(2,4-diamino-6-pteridinyl)methylamino]phenyl]-oxomethyl]amino]pentanedioic acid
• NCGC00015038-03
• Kyselina N-(p-((2,4-diamino-6-pteridinyl)methyl)benzoyl)-L(+)-glutamova
• CCRIS 5856
• 04J
• A-7170
• SCHEMBL1626034
• MFCD00036692
• CAS-54-62-6
• BRN 0069045
• N-(4-{[(2,4-diaminopteridin-6-yl)methyl]amino}benzoyl)-L-glutamic acid
• N-(1-((2,4-Diamino-6-pteridinylmethyl)amino)benzoyl)glutaminsaeure
• Aminopterin, Hybri-Max(TM), 50 x, gamma-irradiated, lyophilized powder, BioXtra, suitable for hybridoma
• Q415734
• Kyselina N-(p-((2,4-diamino-6-pteridinylmethyl)amino)benzoyl)-L(+)-glutamova
• Tox21_110069
• BIDD:GT0600
• ENT-26079
• EINECS 200-209-9
• AMINOPTERIN SODIUM
• L-Glutamic acid, N-[4-[[(2,4-diamino-6-pteridinyl)methyl]amino]benzoyl]-
• (2S)-2-[[4-[(2,4-diaminopteridin-6-yl)methylamino]benzoyl]amino]pentanedioic acid
• NSC257456
• (2S)-2-[[4-[[2,4-bis(azanyl)pteridin-6-yl]methylamino]phenyl]carbonylamino]pentanedioic acid
• METHOTREXATE RC B ( AMINOPTERIN)
• AMINOPTERIN [HSDB]
• (S)-2-(4-(((2,4-Diaminopteridin-6-yl)methyl)amino)benzamido)pentanedioic acid
• AI3-26079
• DTXSID3022588
• N-[4-[[(2,4-diamino-6-pteridinyl)methyl]amino]benzoyl]-L-glutamsyre
• (S)-2-(4-((2,4-diaminopteridin-6-yl)methylamino)benzamido)pentanedioic acid
• METHOTREXATE IMPURITY B [EP IMPURITY]
• CHEMBL376180
• Aminopterin dihydrate
• Glutamic acid, N-[p-[[(2,4-diamino-6-pteridinyl)methyl]amino]benzoyl]-, L-
• KYSELINA N-(p-((2,4-DIAMINO-6-PTERIDINYLMETHYL)BENZOYL)-L(+)-GLUTAMOVA (Czech)
• 4AminoPGA
• 4'Aminofolsaeure
• L-GLUTAMIC ACID, N-[4-[(DIAMINO-6-PTERIDINYL)METHYL] AMINO]BENZOYL]-
• N(1((2,4Diamino6pteridinylmethyl)amino)benzoyl)glutaminsaeure
• Kyselina 4-Aminolistova (Czech)
• Folic acid, 4amino
• 4-Aminopteroylglutamic acid(O'Neil, M.J. (ed.). The Merck Index-An Encyclopedia of Chemicals, Drugs, and Biologicals. 13th Edition, Whitehouse Station, NJ: Merck and Co., Inc., 2001., p. 83)
• Pteramina (Czech)
• 4-Aminopteroylglutamate
• 4-Aminofolic acid(O'Neil, M.J. (ed.). The Merck Index-An Encyclopedia of Chemicals, Drugs, and Biologicals. 13th Edition, Whitehouse Station, NJ: Merck and Co., Inc., 2001., p. 83)
• 2-[(4-{[(2,4-diaminopteridin-6-yl)methyl]amino}phenyl)formamido]pentanedioic acid
• 4-Aminopteroylglutamic acid[O'Neil, M.J. (ed.). The Merck Index-An Encyclopedia of Chemicals, Drugs, and Biologicals. 13th Edition, Whitehouse Station, NJ: Merck and Co., Inc., 2001., p. 83]
• 4-Aminofolate
• N-(4-((2,4-DIAMINO-6-PTERIDINYL)METHYL)AMINO)BENZOYL)-L-GLUTAMIC ACID
• METHOTREXATE IMPURITY B (EP IMPURITY)
• L-N-[p-[[(2,4-diamino-6-pteridinyl)methyl]amino]benzoyl]-Glutamic acid
• N(4(((2,4Diamino6pteridyl)methyl)amino)benzoyl)Lglutamic acid
• Glutamic acid, N(p(((2,4diamino6pteridinyl)methyl)amino)benzoyl), L
• Kyselina N(p((2,4diamino6pteridinyl)methyl)benzoyl)L(+)glutamova
• 4Aminopteroylglutamic acid
• KYSELINA N-(p-((2,4-DIAMINO-6-PTERIDINYLMETHYL)BENZOYL)-L(+)-GLUTAMOVA
• 4-Aminofolic acid[O'Neil, M.J. (ed.). The Merck Index-An Encyclopedia of Chemicals, Drugs, and Biologicals. 13th Edition, Whitehouse Station, NJ: Merck and Co., Inc., 2001., p. 83]
• 4-Amino-PGA(O'Neil, M.J. (ed.). The Merck Index-An Encyclopedia of Chemicals, Drugs, and Biologicals. 13th Edition, Whitehouse Station, NJ: Merck and Co., Inc., 2001., p. 83)
• 2-((4-(((2,4-diaminopteridin-6-yl)methyl)amino)phenyl)formamido)pentanedioic acid
• N(4(((2,4Diamino6pteridinyl)methyl)amino)benzoyl)Lglutamic acid
• Kyselina N(p((2,4diamino6pteridinylmethyl)amino)benzoyl)L(+)glutamova
• 4Aminofolic acid
• N-(4-(((2,4-diaminopteridin-6-yl)methyl)amino)benzoyl)-L-glutamic acid
• Kyselina 4aminolistova
• 4Amino4deoxypteroylglutamate
• BRD-K87544030-001-01-0
• 4'Desoxy4'aminofolsaeure
• 4Amino pteroylglutamic acid
• L-GLUTAMIC ACID, N-(4-((DIAMINO-6-PTERIDINYL)METHYL) AMINO)BENZOYL)-
• L-N-(p-(((2,4-Diamino-6-pteridinyl)methyl)amino)benzoyl)-Glutamic acid
• Kyselina 4-Aminopteroylglutamova (Czech)
• 4-Amino-PGA[O'Neil, M.J. (ed.). The Merck Index-An Encyclopedia of Chemicals, Drugs, and Biologicals. 13th Edition, Whitehouse Station, NJ: Merck and Co., Inc., 2001., p. 83]
• Kyselina 4aminopteroylglutamova
• 4Amino4desoxypteroylglutaminsaeure
• LGlutamic acid, N(4(((2,4diamino6pteridinyl)methyl)amino)benzoyl)
• FA17838
• HY-14518R
• N-[4-[[(2,4-Diamino-6-pteridinyl)methyl]amino]benzoyl]-L-glutamic acid;4-Aminofolic acid, 4-aminopteroyl-L-glutamic acid, 4-amino-PG A;NSC 739
• Aminopterin (Standard)

• MDL： MFCD00036692
• Inchi： 1S/C19H20N8O5/c20-15-14-16(27-19(21)26-15)23-8-11(24-14)7-22-10-3-1-9(2-4-10)17(30)25-12(18(31)32)5-6-13(28)29/h1-4,8,12,22H,5-7H2,(H,25,30)(H,28,29)(H,31,32)(H4,20,21,23,26,27)/t12-/m0/s1
• InChI Key： TVZGACDUOSZQKY-LBPRGKRZSA-N
• SMILES： OC([C@H](CCC(=O)O)NC(C1C=CC(=CC=1)NCC1C=NC2=C(C(N)=NC(N)=N2)N=1)=O)=O

Computed Properties

• Exact Mass: 440.15600
• Monoisotopic Mass: 440.15566577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 36
• XLogP3: -2
• Topological Polar Surface Area: 219

Experimental Properties

• Color/Form: Yellow solid
• Density: 1.588g/cm3
• Melting Point: 228-235?°C (dec.)
• Boiling Point: 551.67°C (rough estimate)
• Flash Point: 87℃
• Refractive Index: 1.761
• Solubility: 2 M NaOH: 50 mg/mL
• Water Partition Coefficient: 2 M NaOH: 50 mg/mL
• PSA: 219.33000
• LogP: 1.87040
• Specific Rotation: 18 º (c=1% in 0.1N NaOH)
• Color/Form: 50 mg/mL in DMSO
• Merck: 13,471
• Fluka: 8-10-23
• Solubility: Soluble in sodium hydroxide solution.

Aminopterin Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H300,H360
• Warning Statement： P201,P264,P301+P310,P308+P313
• Hazardous Material transportation number：UN 2811 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 61-28
• Safety Instruction： S53-S28-S36/37-S45
• FLUKA BRAND F CODES：8-10-23
• RTECS：MA1050000
• Hazardous Material Identification：
• HazardClass：6.1(a)
• PackingGroup：I
• Packing Group：I
• Hazard Level：6.1(a)
• Safety Term：6.1(a)
• Packing Group：I
• Risk Phrases：R61; R28
• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives Pteroic acids and derivatives
• Other Chemical Reagents